2-((5-Formylthiazol-2-yl)amino)acetic acid

• Molecular Formula: C6H6N2O3S
• Molecular Weight: 186.19 g/mol
• IUPAC Name: 2-[(5-formyl-1,3-thiazol-2-yl)amino]acetic acid
• InChI: InChI=1S/C6H6N2O3S/c9-3-4-1-7-6(12-4)8-2-5(10)11/h1,3H,2H2,(H,7,8)(H,10,11)
• InChI Key: YALYQEAREUFKEC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)NCC(=O)O)C=O

Description

2-((5-Formylthiazol-2-yl)amino)acetic acid is a useful research compound. Its molecular formula is C6H6N2O3S and its molecular weight is 186.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a magnetically stirred solution of material from Example 2 (2.19 g, 9.04 mmol) in CH2Cl2 (50 mL) is added TFA (25 mL, 324 mmol). The resulting solution is allowed to stir at room temperature for 8 h and then evaporated to dryness under a gentle stream of N2 over 18 h. The resulting tan residue is dissolved in CH2Cl2, sonicated briefly and the solvent is removed in vacuo to give 3.05 g (96%) the title compound as a tan solid as a •1.3 TFA salt by weight. LC/MS (Condition A): ret. T=0.82 min, (M+H)+ 187.00. 1H NMR (500 MHz, DMSO-d6) δ ppm 9.67 (1 H, s), 9.11 (1 H, br. s.), 8.05 (1 H, s), 4.12 (2 H, d, J=5.19 Hz).